Cas no 112854-82-7 (Butanamide,N-(3,4-dimethoxyphenyl)-3-oxo-)

Butanamide,N-(3,4-dimethoxyphenyl)-3-oxo- structure
112854-82-7 structure
Product Name:Butanamide,N-(3,4-dimethoxyphenyl)-3-oxo-
CAS No:112854-82-7
MF:C12H15NO4
MW:237.251803636551
CID:129940
PubChem ID:957328
Update Time:2025-04-19

Butanamide,N-(3,4-dimethoxyphenyl)-3-oxo- Chemical and Physical Properties

Names and Identifiers

    • Butanamide,N-(3,4-dimethoxyphenyl)-3-oxo-
    • 3,4-DIMETHOXY-ACETOACETANILIDE
    • AC1LILFX
    • Acetessigsaeure-(3,4-dimethoxy-anilid)
    • acetoacetic acid-(3,4-dimethoxy-anilide)
    • AG-C-75605
    • CTK6J7541
    • 3,4-DIMETHOXY-ACETOACETANILID
    • AKOS000164719
    • 112854-82-7
    • N-(3,4-dimethoxyphenyl)-3-oxobutanamide
    • DTXSID70359299
    • Inchi: 1S/C12H15NO4/c1-8(14)6-12(15)13-9-4-5-10(16-2)11(7-9)17-3/h4-5,7H,6H2,1-3H3,(H,13,15)
    • InChI Key: BQCYBJWAQBWXCT-UHFFFAOYSA-N
    • SMILES: O(C)C1=C(C=CC(=C1)NC(CC(C)=O)=O)OC

Computed Properties

  • Exact Mass: 237.10015
  • Monoisotopic Mass: 237.10010796g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 280
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 64.6Ų

Experimental Properties

  • Density: 1.182
  • Boiling Point: 422.4°C at 760 mmHg
  • Flash Point: 209.3°C
  • Refractive Index: 1.542
  • PSA: 64.63

Butanamide,N-(3,4-dimethoxyphenyl)-3-oxo- Related Literature

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